Cas no 1261553-40-5 (2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone
• CAS No: 1261553-40-5
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4986052
• Update Time: 2025-10-30

2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C11H11BrF2O2/c1-6(12)10(15)9-5-7(16-2)3-4-8(9)11(13)14/h3-6,11H,1-2H3
• InChI Key： CJHQVLMIQGWMNB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone

Professional Introduction to Compound with CAS No. 1261553-40-5 and Product Name: 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone

The compound with the CAS number 1261553-40-5 and the product name 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and methoxy substituents, along with a difluoromethyl group, makes it a versatile intermediate for various synthetic pathways, particularly in the creation of complex molecular architectures.

In recent years, the demand for novel compounds with specific functional groups has surged, driven by the need for more effective and targeted therapeutic agents. The 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone molecule exemplifies this trend, as its structural composition allows for diverse modifications and derivations. These modifications are crucial in fine-tuning the pharmacological properties of the compound, making it an invaluable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The bromine atom serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures. These structures are prevalent in many pharmaceuticals due to their ability to interact with biological targets effectively. Furthermore, the methoxy group can be further functionalized through oxidation or reduction reactions, expanding the compound's utility in synthetic protocols.

The difluoromethyl group is another key feature that enhances the compound's appeal. This moiety is known to improve metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can lead to enhanced pharmacokinetic properties, which are critical for the success of any therapeutic agent. Recent studies have demonstrated that compounds containing difluoromethyl groups often exhibit superior efficacy compared to their non-difluoromethylated counterparts.

Recent advancements in computational chemistry have further highlighted the potential of 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone. Molecular modeling studies have shown that this compound can be effectively incorporated into various pharmacophoric frameworks, suggesting its broad applicability in drug design. These studies not only predict the compound's behavior but also provide insights into its interactions with biological targets, thereby facilitating rational drug development.

Moreover, the compound's structural complexity makes it an excellent candidate for exploring novel synthetic methodologies. Researchers have been leveraging its unique features to develop innovative synthetic routes that could potentially revolutionize certain areas of organic chemistry. For instance, the combination of bromine and difluoromethyl groups allows for selective transformations that would be challenging with simpler molecules.

In the context of medicinal chemistry, the 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone has been investigated for its potential role in addressing various therapeutic challenges. Its ability to serve as a precursor for multiple bioactive scaffolds makes it a valuable tool in the quest for new drugs. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. Such findings underscore its significance as a building block for next-generation therapeutics.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic approaches emphasize efficiency and sustainability, and 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone exemplifies these ideals through its relatively straightforward preparation from readily available starting materials. This aligns with global efforts to minimize environmental impact while maintaining high yields and purity standards.

As research continues to evolve, the applications of 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone are expected to expand further. Emerging technologies such as flow chemistry and photoredox catalysis offer new avenues for its utilization, enabling more efficient and scalable production methods. These innovations not only enhance accessibility but also open doors to novel chemical transformations that were previously unattainable.

In conclusion, 2-Bromo-5'-methoxy-2'-(difluoromethyl)propiophenone represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural attributes make it an indispensable tool for synthetic chemists and medicinal chemists alike. As we delve deeper into understanding its potential applications, it is clear that this compound will continue to play a pivotal role in shaping the future of drug discovery and development.